Cas no 1955540-08-5 ((4-ethyl-1H-imidazol-2-yl)methanol hydrochloride)

• Product Name: (4-ethyl-1H-imidazol-2-yl)methanol hydrochloride
• CAS No: 1955540-08-5
• MF: C₆H₁₁ClN₂O
• MW: 162.617340326309
• MDL: MFCD29991984
• CID: 5192485
• PubChem ID: 69049792
• Update Time: 2025-05-20

(4-ethyl-1H-imidazol-2-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-ethyl-1H-imidazol-2-yl)methanol hydrochloride

• MDL： MFCD29991984
• Inchi： 1S/C6H10N2O.ClH/c1-2-5-3-7-6(4-9)8-5;/h3,9H,2,4H2,1H3,(H,7,8);1H
• InChI Key： BBNDEJPNQSAQSX-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(CO)N1)C.Cl

Additional information on (4-ethyl-1H-imidazol-2-yl)methanol hydrochloride

Introduction to (4-ethyl-1H-imidazol-2-yl)methanol hydrochloride (CAS No. 1955540-08-5)

(4-ethyl-1H-imidazol-2-yl)methanol hydrochloride, with the CAS number 1955540-08-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the imidazole derivative class, which has been widely studied due to its diverse biological activities and potential therapeutic applications.

The structure of (4-ethyl-1H-imidazol-2-yl)methanol hydrochloride features a hydrochloride salt form, which enhances its solubility and bioavailability, making it a valuable candidate for further investigation in medicinal chemistry. The presence of the ethyl group at the 4-position of the imidazole ring and the hydroxymethyl group at the 2-position contributes to its unique chemical properties and biological interactions.

In recent years, there has been growing interest in imidazole derivatives as potential pharmacological agents. These compounds have shown promise in various therapeutic areas, including antiviral, antibacterial, anti-inflammatory, and anticancer applications. The specific modifications in the structure of (4-ethyl-1H-imidazol-2-yl)methanol hydrochloride may contribute to its ability to interact with biological targets, thereby modulating cellular processes and potentially treating diseases.

One of the most compelling aspects of (4-ethyl-1H-imidazol-2-yl)methanol hydrochloride is its potential role in drug development. Researchers have been exploring its interactions with enzymes and receptors that are involved in critical metabolic pathways. For instance, studies have suggested that imidazole derivatives can inhibit certain kinases and phosphodiesterases, which are often overactive in cancer cells. This makes (4-ethyl-1H-imidazol-2-yl)methanol hydrochloride a promising lead compound for developing targeted therapies.

The hydrochloride salt form of this compound enhances its pharmacokinetic properties, ensuring better absorption and distribution within the body. This is particularly important for drugs that need to reach specific tissues or organs to exert their therapeutic effects. Additionally, the hydrochloride form can improve the stability of the compound during storage and transportation, making it more practical for clinical trials and commercial use.

Recent advancements in computational chemistry have also facilitated the study of (4-ethyl-1H-imidazol-2-yl)methanol hydrochloride. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These simulations can help identify potential binding sites and optimize the structure for better efficacy. Such computational approaches are increasingly integral to modern drug discovery processes.

In vitro studies have begun to uncover the pharmacological profile of (4-ethyl-1H-imidazol-2-yl)methanol hydrochloride. Initial findings suggest that it may exhibit inhibitory activity against certain enzymes relevant to inflammation and cancer progression. For example, researchers have observed that this compound can modulate the activity of cyclooxygenase (COX) enzymes, which are involved in producing prostaglandins that mediate pain and inflammation. By inhibiting these enzymes, (4-ethyl-1H-imidazol-2-yl)methanol hydrochloride could potentially reduce inflammation without the side effects associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

The role of imidazole derivatives in antiviral therapy is another area where (4-ethyl-1H-imidazol-2-yl)methanol hydrochloride shows promise. Imidazole compounds have been known to interfere with viral replication by targeting essential viral enzymes or proteins. Preliminary studies indicate that this specific derivative may inhibit certain viral proteases or polymerases, thereby limiting viral spread within infected cells. Such findings are particularly relevant in light of emerging viral threats and the ongoing need for effective antiviral medications.

The synthesis of (4-ethyl-1H-imidazol-2-yl)methanol hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up for industrial applications. Techniques such as catalytic hydrogenation and protecting group strategies are often employed to construct the complex imidazole core structure accurately.

The pharmacological evaluation of (4-Ethyl - 1H - Imidazol - 2 - yl) Methanol Hydrochloride, including its toxicity profile and dosing regimens, is crucial before it can be considered for clinical use. Animal models provide valuable insights into how this compound behaves in vivo, helping researchers assess its safety and efficacy. Phase I clinical trials would be the next logical step to evaluate its effects on human subjects under controlled conditions.

The development of novel pharmaceuticals is a complex process that relies on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of (4-Ethyl - 1H - Imidazol - 2 - yl) Methanol Hydrochloride exemplifies this collaborative approach, as it bridges fundamental chemical research with applied medical science. By understanding its mechanisms of action and optimizing its properties, scientists aim to develop new treatments that address unmet medical needs.

In conclusion, ((4-Ethyl - 1H - Imidazol - 2 - yl) Methanol Hydrochloride) CAS No.1955540 - 08 - 5) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Further studies are warranted to fully elucidate its therapeutic potential and develop it into a viable drug candidate for treating various diseases.